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Compound of Interest

Compound Name: H-Ala-OEt.HCl

Cat. No.: B555103 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of H-Ala-OEt.HCl, a fundamental building

block in synthetic chemistry. Alanine ethyl ester hydrochloride, as it is systematically known, is

a versatile reagent widely employed in the synthesis of peptides and other complex organic

molecules. This document serves as a comprehensive resource, consolidating its various

synonyms, physicochemical properties, and detailed experimental protocols for its application.

Understanding the Nomenclature: A Table of
Synonyms
The compound H-Ala-OEt.HCl is known by a multitude of names in chemical literature and

supplier catalogs. This can often lead to confusion when searching for information or procuring

the reagent. The following table summarizes the most common synonyms, including their

IUPAC names and CAS Registry Numbers for the L-form, D-form, and the racemic mixture

(DL).
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Synonym Category Synonym Stereochemistry CAS Number

Common Abbreviation H-Ala-OEt.HCl L
1115-59-9[1][2][3][4]

[5][6]

H-L-Ala-OEt.HCl L 1115-59-9

L-Ala-OEt HCl L 1115-59-9[7]

H-D-Ala-OEt.HCl D 6331-09-5[8]

H-DL-Ala-OEt.HCl DL 617-27-6[9]

IUPAC Name
Ethyl L-alaninate

hydrochloride
L 1115-59-9[2][10][11]

Ethyl (S)-2-

aminopropanoate

hydrochloride

L 1115-59-9[1][7]

(S)-2-Aminopropionic

acid ethyl ester

hydrochloride

L 1115-59-9[1][2][7]

Ethyl D-alaninate

hydrochloride
D 6331-09-5[12]

(R)-Ethyl 2-

aminopropanoate

hydrochloride

D 6331-09-5[9][12]

Ethyl DL-alaninate

hydrochloride
DL 617-27-6[9]

ethyl 2-

aminopropanoate;hydr

ochloride

DL 617-27-6[9]

Other Names
L-Alanine, ethyl ester,

hydrochloride
L 1115-59-9[5]

Alanine ethyl ester

hydrochloride
L 1115-59-9[10][11]
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D-Alanine ethyl ester

hydrochloride
D 6331-09-5[8][12]

DL-Alanine ethyl ester

hydrochloride
DL 617-27-6[9]

Physicochemical Data
Property Value Stereochemistry

Molecular Formula C5H12ClNO2 L, D, DL

Molecular Weight 153.61 g/mol L, D, DL[2]

Melting Point 77-83 °C L[6]

Appearance
White to almost white powder

or crystals
L, D, DL

Optical Rotation ([α]D) +2.0 to +4.0° (c=2.5, H2O) L[6]

Logical Relationship of Synonyms
The following diagram illustrates the hierarchical relationship between the various synonyms for

Alanine ethyl ester hydrochloride.
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L-Alanine Ethyl Ester Hydrochloride (L-form) D-Alanine Ethyl Ester Hydrochloride (D-form) DL-Alanine Ethyl Ester Hydrochloride (Racemic)

H-Ala-OEt.HCl

Ethyl L-alaninate hydrochloride Ethyl (S)-2-aminopropanoate hydrochloride CAS: 1115-59-9

H-D-Ala-OEt.HCl

Ethyl D-alaninate hydrochloride Ethyl (R)-2-aminopropanoate hydrochloride CAS: 6331-09-5

H-DL-Ala-OEt.HCl

Ethyl DL-alaninate hydrochloride ethyl 2-aminopropanoate;hydrochloride CAS: 617-27-6

Alanine Ethyl Ester Hydrochloride

is the L-form is the D-form is the racemic form

Click to download full resolution via product page

Caption: Hierarchical relationship of H-Ala-OEt.HCl synonyms.

Experimental Protocols
H-Ala-OEt.HCl is a crucial starting material in various chemical transformations, most notably

in peptide synthesis. Below are detailed protocols for its synthesis and its application in peptide

coupling reactions.

Protocol 1: Synthesis of L-Alanine Ethyl Ester
Hydrochloride
This protocol describes the synthesis of L-Alanine ethyl ester hydrochloride from L-alanine.

Materials:

L-alanine

Ethanol (absolute)
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Thionyl chloride (SOCl₂) or Hydrogen chloride (HCl) gas

Diethyl ether

Procedure using Thionyl Chloride:

Dissolve L-alanine (e.g., 3.56 g, 0.04 mol) in absolute ethanol (30 mL) in a round-bottom

flask equipped with a magnetic stirrer and cool the mixture to -5 °C in an ice-salt bath.

Slowly add thionyl chloride (3.6 mL) dropwise to the stirred suspension.

After the addition is complete, warm the reaction mixture to 78 °C and reflux for 1.5 hours.

Monitor the reaction progress by thin-layer chromatography (TLC).

Upon completion, remove the solvent by vacuum distillation to yield L-alanine ethyl ester

hydrochloride as a white solid. The reported yield is over 80%.[2]

Procedure using Hydrogen Chloride Gas:

Suspend L-alanine (e.g., 100 g, 1.12 mol) in dry ethanol (800 mL).

Bubble dry hydrogen chloride gas through the suspension while stirring.

Reflux the resulting solution for 2 hours.

Concentrate the solution in vacuo.

Recrystallize the crude product from an ethanol-diethyl ether mixture to obtain pure L-alanine

ethyl ester hydrochloride as a white solid. A yield of 98% has been reported for this method.

[2]

Protocol 2: General Peptide Coupling Reaction using H-
Ala-OEt.HCl
This protocol outlines a general procedure for coupling an N-protected amino acid to L-alanine

ethyl ester hydrochloride.
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Materials:

N-Boc-protected amino acid (e.g., Boc-Phe-OH)

L-Alanine ethyl ester hydrochloride (H-Ala-OEt.HCl)

Coupling agents: TBTU (O-(Benzotriazol-1-yl)-N,N,N',N'-tetramethyluronium

tetrafluoroborate) and HOBt (Hydroxybenzotriazole)

Base: DIPEA (N,N-Diisopropylethylamine)

Solvent: Ethyl acetate

Procedure:

In a reaction vessel, dissolve the N-Boc-protected amino acid (1 mmol), TBTU (1.1 mmol),

and HOBt·H₂O in ethyl acetate (7 mL).

Stir the mixture for 10 minutes at room temperature to activate the carboxylic acid.

In a separate flask, neutralize H-Ala-OEt.HCl (1.2 mmol) with DIPEA (3 mmol) in a suitable

solvent like ethyl acetate.

Add the neutralized H-Ala-OEt.HCl solution to the activated amino acid mixture.

Stir the reaction mixture for 12 hours at room temperature.

Monitor the reaction progress by TLC (e.g., using a mobile phase of H₂O/Methanol/ethyl

acetate 1:2:10).

Upon completion, work up the reaction by adding ethyl acetate (60 mL) and washing with

water. The aqueous phase can be extracted multiple times with ethyl acetate to maximize

product recovery. The combined organic layers are then dried and concentrated to yield the

dipeptide.

Experimental Workflow for Peptide Synthesis
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The following diagram illustrates a typical workflow for a solution-phase peptide synthesis

utilizing H-Ala-OEt.HCl as the C-terminal amino acid ester.

Amino Acid Activation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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